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Compound of Interest

Compound Name: Aspon

CAS No.: 3244-90-4

Cat. No.: B1665794

Get Quote

Introduction

Asporin (ASPN), a member of the small leucine-rich proteoglycan (SLRP) family, is an

extracellular matrix (ECM) protein crucial in tissue homeostasis and pathogenesis.[1][2][3]

Unlike other class I SLRPs, asporin features a unique N-terminal region with a conserved

stretch of aspartate (D) residues.[3][4] Polymorphisms in the length of this D-repeat are

associated with diseases like osteoarthritis and cancer.[4][5] Asporin is implicated in diverse

cellular processes, including collagen fibrillogenesis, cell proliferation, migration, and invasion

by modulating key signaling pathways such as Transforming Growth Factor-β (TGF-β),

Epidermal Growth Factor Receptor (EGFR), and CD44.[1][3][4] This document provides

detailed protocols for various in vitro models designed to investigate the multifaceted functions

of asporin.

Section 1: Asporin in Osteoarthritis (OA) and
Chondrogenesis
Application Note 1.1: Modeling Asporin's Inhibition of TGF-β Signaling in Chondrocytes
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Asporin is implicated in osteoarthritis (OA) pathogenesis, partly through its interaction with the

TGF-β signaling pathway.[6] It has been shown to bind directly to TGF-β, inhibiting its

interaction with its receptors and thereby suppressing downstream signaling, which is critical

for chondrocyte differentiation and matrix maintenance.[7][8] This model uses primary human

chondrocytes or a chondrogenic cell line (e.g., ATDC5) to quantify the inhibitory effect of

asporin on TGF-β-induced gene expression.

1.1.1: In Vitro Model: 2D Chondrocyte Monolayer Culture

Cell Types: Primary human articular chondrocytes, ATDC5 cell line.

Objective: To assess the impact of recombinant asporin on TGF-β1-induced expression of

chondrogenic and hypertrophic markers.

1.1.2: Experimental Workflow Diagram
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Workflow: Asporin's Effect on Chondrocytes

Seed Chondrocytes
(e.g., ATDC5)

Starve cells
(serum-free media)

Pre-treat with
Recombinant Asporin (rASPN)

Treat with TGF-β1

Incubate for 24-48h

Harvest Cells

Analyze Gene Expression
(RT-qPCR for SOX9, COL2A1, ACAN)

Analyze Protein Expression
(Western Blot for p-Smad2/3)
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Asporin's Role in TGF-β Signaling

Asporin

TGF-β1

 Binds &
 Inhibits

TGFβRII

 Binds

TGFβRI

Smad2/3

 Phosphorylates

 Activates

p-Smad2/3

Smad2/3/4
Complex

Smad4

Nucleus

 Translocation

Target Gene Expression
(SOX9, COL2A1, etc.)

 Regulates

 

Asporin-CD44 Signaling in Cancer Invasion
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Asporin's Disruption of ECM Mechanocommunication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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